
3-Chloroaniline melting point and boiling point
data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloroaniline

Cat. No.: B041212 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Chloroaniline

This guide provides a comprehensive overview of the melting and boiling point data for 3-
Chloroaniline, targeted at researchers, scientists, and professionals in drug development. It

includes detailed experimental protocols for the determination of these critical physical

properties and a logical workflow diagram to illustrate the process.

Physicochemical Data for 3-Chloroaniline
3-Chloroaniline is a chemical intermediate used in the synthesis of various products, including

pharmaceuticals, dyes, and pesticides. Its physical properties, such as melting and boiling

points, are fundamental for its identification, purity assessment, and handling in a laboratory

setting.

The following table summarizes the reported melting and boiling points for 3-Chloroaniline
from various sources.

Physical Property Value Conditions

Melting Point -11 to -9 °C[1][2][3] -

-10 °C[4] -

Boiling Point 230 °C[4] At atmospheric pressure

95-96 °C[1][2][3][5] At 11 mmHg
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Note: Boiling points are highly dependent on ambient pressure. Data indicates a significant

difference between the boiling point at atmospheric pressure and under reduced pressure.

Experimental Protocols for Property Determination
Accurate determination of melting and boiling points is crucial for compound characterization

and purity verification.[6][7] Pure compounds typically exhibit a sharp melting point range of

0.5-1.0°C, whereas impurities tend to lower the melting point and broaden the range.[6][8]

Melting Point Determination
This protocol describes the capillary method, a common and effective technique for

determining the melting point of a solid organic compound.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Sample of 3-Chloroaniline (as it is a liquid at room temperature, it would need to be cooled

to solidify before a melting point can be taken)

Procedure:

Sample Preparation: If the sample is solid, finely crush it to a powder using a mortar and

pestle.[9][10]

Capillary Packing: Invert a capillary tube (sealed end up) and press the open end into the

powdered sample. Tap the sealed end gently on a hard surface to pack the sample down to

a height of 1-2 cm.[9][10]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus. Ensure the thermometer bulb is positioned correctly, level with the sample in the
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capillary.[6][9]

Heating:

For an unknown compound, a rapid initial heating (e.g., 10-20°C per minute) can be used

to determine an approximate melting range.[11]

For a more accurate measurement, start heating at a slow, controlled rate (approximately

2°C per minute) when the temperature is about 10-15°C below the expected melting point.

[6]

Data Recording: Record two temperatures:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample has completely melted into a clear liquid.

[6][10]

Reporting: The melting point is reported as the range from T1 to T2.

Boiling Point Determination
This protocol outlines the micro-boiling point determination method using a fusion tube and an

inverted capillary.

Apparatus:

Small test tube (fusion tube)

Glass capillary tube (sealed at one end)

Heating apparatus (e.g., aluminum block or oil bath)[12][13]

Thermometer

Stand and clamp

Procedure:
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Sample Preparation: Add a small amount (a few milliliters) of liquid 3-Chloroaniline into the

fusion tube.[14][15]

Capillary Insertion: Place a capillary tube into the fusion tube with the sealed end pointing

upwards and the open end submerged in the liquid.[12][13]

Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or thread,

ensuring the sample is level with the thermometer bulb. Suspend the assembly in a heating

bath (e.g., paraffin oil) or place it in an aluminum block.[15]

Heating: Heat the apparatus slowly and uniformly. Stir the heating bath to ensure even heat

distribution.[15]

Observation: As the liquid heats, air trapped in the capillary will slowly bubble out. When the

boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open

end of the capillary tube.[13]

Data Recording: Note the temperature at which this rapid and continuous stream of bubbles

is observed. This temperature is the boiling point of the liquid.[13]

Confirmation (Optional): Turn off the heat and allow the apparatus to cool. The temperature

at which the liquid is drawn back into the capillary tube upon cooling is also the boiling point.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the key physical

properties of a chemical sample like 3-Chloroaniline.
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Caption: Workflow for determining the melting and boiling points of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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